Cas no 64998-19-2 (7alpha-Hydroxystigmasterol)

• Product Name: 7alpha-Hydroxystigmasterol
• CAS No: 64998-19-2
• MF: C₂₉H₄₈O₂
• MW: 428.69022
• MDL: MFCD20260597
• CID: 836735
• PubChem ID: 73834225
• Update Time: 2025-09-19

7alpha-Hydroxystigmasterol Chemical and Physical Properties

Names and Identifiers

• 7alpha-Hydroxystigmasterol
• 7α-Hydroxystigmasterol
• (3β,7α,22E)-Stigmasta-5,22-diene-3,7-diol
• (24 S)-24-hydroxycholesterol
• 24(S)-Hydroxycholesterol
• 24-hydroxycholesterol
• 24S-hydroxycholesterol
• 24S-hydroxy-cholesterol
• 24S-OHC
• cerebrosterol
• CHEBI:34310
• cholest-5-en-3beta,24S-diol
• Cholest-5-ene-3,24-diol
• cholest-5-ene-3b,24a-diol
• (3S,7S,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
• A-Hydroxystigmasterol
• FS-8921
• AKOS040761256
• 7
• 64998-19-2
• (22E,24S)-Stigmasta-5,22-dien-3beta,7alpha-diol
• Stigmasta-5,22-dien-3beta,7alpha.-diol
• Stigmasta-5,22-diene-3,7-diol
• [ "" ]

• MDL： MFCD20260597
• Inchi： InChI=1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-27-25(13-15-29(23,24)6)28(5)14-12-22(30)16-21(28)17-26(27)31/h8-9,17-20,22-27,30-31H,7,10-16H2,1-6H3/b9-8+/t19-,20-,22+,23-,24+,25+,26-,27+,28+,29-/m1/s1
• InChI Key： DPNNWDOFSGOYEK-KQASBSEXSA-N
• SMILES： CCC(C=CC(C)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)O)C)O)C)C(C)C

Computed Properties

• Exact Mass: 428.36564
• Monoisotopic Mass: 428.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 534.5±38.0 °C at 760 mmHg
• Flash Point: 219.0±21.4 °C
• PSA: 40.46
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

7alpha-Hydroxystigmasterol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives